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Compound of Interest

Compound Name: Ethylene glycol diacetate

Cat. No.: B7770166 Get Quote

An In-depth Technical Guide to the Physical Properties of Ethylene Glycol Diacetate

This guide provides a comprehensive overview of the key physical properties of ethylene
glycol diacetate, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require precise data and standardized

experimental methodologies.

Physical Properties of Ethylene Glycol Diacetate
Ethylene glycol diacetate, also known as ethylene diacetate or glycol diacetate, is a colorless

liquid with a mild, pleasant odor.[1][2][3] It serves as a slow-evaporating solvent in various

industrial applications, including coatings, inks, and resins.[2][3][4][5][6]

Quantitative Data Summary
The boiling point and density of ethylene glycol diacetate from various sources are

summarized below. The slight variations in reported values can be attributed to differences in

measurement techniques and sample purity.
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Physical Property Value Conditions

Boiling Point 191 °C (376 °F) Not specified

190 °C (374 °F) Not specified

186-187 °C (367-369 °F) at 760 mmHg

Density 1.1050 - 1.1150 g/cm³ Not specified

1.104 g/mL at 20 °C (68 °F)[1][2][7]

1.102 g/cm³ at 20 °C

1.105 g/mL at 20 °C

1.128 g/mL at 25 °C

9.2 lb/gal Not specified

Experimental Protocols
Accurate determination of physical properties is critical for chemical characterization and

application. The following are standard methodologies for measuring the boiling point and

density of liquids like ethylene glycol diacetate.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[8]

1. Distillation Method: This is a common and accurate method for determining the boiling point

of a pure liquid.[9]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source.

Procedure:

The liquid is placed in the distillation flask.
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The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the flask to accurately measure the temperature of the vapor.

The liquid is heated to a gentle boil.

As the liquid boils, its vapor travels into the condenser, where it cools and liquefies, and

the distillate is collected in the receiving flask.

The temperature is recorded when it becomes constant. This stable temperature is the

boiling point of the liquid.[9]

2. Micro-Boiling Point (Capillary) Method: This method is suitable when only a small amount of

the substance is available.[10]

Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, and a

heating bath (e.g., Thiele tube or aluminum block).[10][11]

Procedure:

A few drops of the liquid are placed in the small test tube.

The capillary tube is placed in the test tube with its open end down.

The apparatus is heated. Initially, a stream of air bubbles will be seen escaping from the

capillary tube.

Heating continues until a rapid and continuous stream of bubbles emerges from the

capillary. This indicates the liquid has reached its boiling point.

The heating is stopped, and the apparatus is allowed to cool.

The temperature at which the bubbling stops and the liquid begins to enter the capillary

tube is recorded as the boiling point.[8][10]

Density Determination
Density is defined as the mass of a substance per unit volume.
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1. Direct Mass and Volume Measurement: This is a straightforward method for determining the

density of a liquid.

Apparatus: A volumetric flask or graduated cylinder and a precision balance.[12][13]

Procedure:

The mass of a clean, dry empty measuring cylinder is accurately measured using the

balance.[12][13]

A known volume of the liquid is carefully added to the measuring cylinder. The volume is

read from the bottom of the meniscus.[12]

The measuring cylinder containing the liquid is reweighed to determine the mass of the

liquid.[12]

The density is calculated by dividing the mass of the liquid by its volume (Density = Mass /

Volume).[14] For higher accuracy, measurements should be repeated and an average

value calculated.[12]

Workflow Visualization
The logical flow for the experimental determination of these physical properties can be

visualized as follows.
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Property Determination Workflow
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Caption: Workflow for determining the boiling point and density of a liquid sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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